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Compound Focus: Frentizole

CAS No.: 26130-02-9

Cat. No.: S528488

The following table consolidates key handling information from supplier data sheets and research literature

[1] [2] [3]:

Property Details & Conditions

Recommended DMSO [1] [3]

Solvent

Solubility in DMSO ~12.5 mg/mL (41.76 mM) [1] to ~60 mg/mL (~200 mM) [2] [3] (Note: Variation

exists between sources)

| Stock Solution Storage | -80°C: 2 years [1] -20°C: 1 month [1] [2] | | Stability (Lyophilized Powder) |
-20°C for 36 months [2] |

Experimental Protocols for Handling Frentizole

Here are detailed methodologies for preparing and using Frentizole in experiments, based on supplier

recommendations.

Preparation of Stock Solutions
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This protocol is for creating a 10 mM stock solution in DMSO, a common starting point for in vitro assays

[1].

e Step 1: Calculate the mass of Frentizole needed. For a 10 mM solution, use 2.99 mg of Frentizole
(MW: 299.35 g/mol) per 1 mL of DMSO.

e Step 2: Weigh the compound and transfer it to an appropriate vial.

e Step 3: Add the required volume of high-quality, freshly opened, anhydrous DMSO to the vial.
Hygroscopic DMSO can absorb water and impact solubility [1].

e Step 4: Vortex or sonicate the mixture until the solid is completely dissolved, yielding a clear solution.

e Step 5: Immediately aliquot the stock solution into single-use vials to minimize freeze-thaw cycles.

Preparation of In Vivo Dosing Solutions

For animal studies, Frentizole can be administered in a suspension. Below is a protocol for a 5 mg/mL

working solution [3].

e Formulation: 10% DMSO + 40% PEG300 + 5% Tween-80 + 45% Saline [1].
e Workflow:
o Prepare a DMSO master stock solution (e.g., 12.5 mg/mL) [1].
In sequence, add the DMSO stock to PEG300 and mix evenly.
Add Tween-80 to the mixture and mix evenly.

[e]

o

(e]

Finally, add saline to adjust to the final volume and mix until a clear solution is obtained.
It is recommended to prepare the solution freshly and use it on the same day.

[¢]

Troubleshooting Common Issues

e Issue: Precipitation in Solution

o Cause & Solution: Frentizole has limited solubility in aqueous buffers. Precipitation is likely if
the final concentration in cell culture media exceeds its solubility limit. Ensure the final
concentration of DMSO in cell culture is £0.5% and that the compound is diluted from a
concentrated DMSO stock. If precipitation occurs, reduce the working concentration or confirm
solubility in your specific buffer [1] [3].

o Issue: Loss of Potency or Biological Activity

o Cause & Solution: Potency loss can result from extended storage or repeated freeze-thaw
cycles of the stock solution. Prepare single-use aliquots and store them at -80°C. For the
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working solution at -20°C, use it within one month. Avoid more than 2-3 freeze-thaw cycles [1]

2.

Experimental Desigh Considerations

The provided stability data is crucial for ensuring reproducible results in your research. Frentizole is

investigated in multiple fields:

¢ Oncology Research: Studied as a repurposed antimitotic agent that inhibits microtubule formation
and arrests the cell cycle at G2/M phases [4].

¢ Neuroscience Research: Acts as an inhibitor of the Amyloid-beta (Ap) and ABAD (Amyloid-Binding
Alcohol Dehydrogenase) interaction, relevant to Alzheimer's disease studies [1] [3] [5].

The experimental workflow for these applications can be summarized as follows:

Prepare Frentizole Stock Solution

Critical Storjage Practice
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Key Advisory Notes

e Source Discrepancy: Note the significant variation in reported DMSO solubility. It is prudent to first
aim for the lower concentration (12.5 mg/mL) when preparing saturated stocks [1].

¢ Solution Stability: Adhere strictly to the 1-month stability limit for solutions stored at -20°C. For
longer-term stability, storage at -80°C is required [1] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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